1-(3-Chlorophenyl)cyclopentanamine hydrochloride
Overview
Description
1-(3-Chlorophenyl)cyclopentanamine hydrochloride, also known as 1-chloro-3-phenylcyclopentan-1-amine hydrochloride, is an organic compound that belongs to the group of amines. It is a white, crystalline solid with a molecular weight of 246.7 g/mol and a melting point of 95-97 °C. It is soluble in water and alcohol, and insoluble in ether and benzene. 1-(3-Chlorophenyl)cyclopentanamine hydrochloride has a wide range of applications in scientific research, including its use as a reagent in the synthesis of other compounds, as a ligand in coordination chemistry, and as a probe in biochemical and physiological experiments.
Scientific Research Applications
Urotensin-II Receptor Agonism
- Research identified 3-(4-chlorophenyl)-3-(2-(dimethylamino)ethyl)isochroman-1-one hydrochloride as a nonpeptidic agonist of the urotensin-II receptor. This compound, similar in structure to 1-(3-Chlorophenyl)cyclopentanamine hydrochloride, was found to be highly selective with potential as a pharmacological research tool and a drug lead (Croston et al., 2002).
Degradation of Sarin and Diethylchlorophosphate
- A study on alumina-supported oxime, including compounds like 1-(4-Chlorophenyl)-N-hydroxymethanimine, demonstrated effectiveness in the degradation of sarin and diethylchlorophosphate. Such research is crucial for chemical defense and environmental remediation (Verma et al., 2013).
Crystal Structure and Charge Delocalization
- Investigations into the crystal structure of related chlorophenyl compounds provide insights into their molecular geometry and bonding. This information is valuable for understanding the physical and chemical properties of such compounds (Childs et al., 1989).
Antifungal Activity
- Some chlorophenyl compounds, closely related to 1-(3-Chlorophenyl)cyclopentanamine hydrochloride, have been studied for their antifungal properties. This research is significant for developing new antifungal agents (Mehta, 2016).
Thiol-Reactive Luminescent Agent
- The compound 3-chloromethylpyridyl bipyridine fac-tricarbonyl rhenium, sharing some structural features with 1-(3-Chlorophenyl)cyclopentanamine hydrochloride, is studied as a thiol-reactive luminescent agent. Its accumulation in mitochondria offers potential applications in biological imaging and diagnostics (Amoroso et al., 2008).
Synthesis and Structural Characterization
- Synthesis and characterization of structurally similar compounds provide valuable insights into their potential applications in various fields including drug development and materials science (Wu et al., 2015).
Surgical Anesthetic Properties
- Although specific to Ketamine, a compound similar to 1-(3-Chlorophenyl)cyclopentanamine hydrochloride, research into its anesthetic properties provides a framework for understanding how related compounds might behave in medical applications (Wilson et al., 1967).
properties
IUPAC Name |
1-(3-chlorophenyl)cyclopentan-1-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClN.ClH/c12-10-5-3-4-9(8-10)11(13)6-1-2-7-11;/h3-5,8H,1-2,6-7,13H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSIRZTWXMWPVLF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C2=CC(=CC=C2)Cl)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15Cl2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Chlorophenyl)cyclopentanamine hydrochloride | |
CAS RN |
1215574-59-6 | |
Record name | 1215574-59-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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